Amino(4-methylphenyl)acetic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-amino-2-(4-methylphenyl)acetate
• InChI: InChI=1S/C13H19NO2/c1-9-5-7-10(8-6-9)11(14)12(15)16-13(2,3)4/h5-8,11H,14H2,1-4H3
• InChI Key: PGQXEINYLXMLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C(=O)OC(C)(C)C)N
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

Amino(4-methylphenyl)acetic acid tert-butyl ester is a type of tert-butyl ester of Nα-protected amino acid. These esters are extensively employed as masked carboxyl group surrogates in peptide chemical synthesis. They are prepared from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents.

Synthesis Analysis

The synthesis of Amino(4-methylphenyl)acetic acid tert-butyl ester involves the use of protected amino acids and t-butanol. Anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate are used as additional reagents. The method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Mechanism of Action

The esterification of Amino(4-methylphenyl)acetic acid tert-butyl ester is catalyzed by boron trifluoride etherate adsorbed on anhydrous magnesium sulfate. This method is suitable for the preparation of non-standard protected amino acid derivatives that find application in peptide chemical synthesis and protein modification.

Future Directions

The aim of the study was to find alternative conditions for the interaction of tert-butanol with amino acid derivatives since both the experimental and literature data discussed above did provide evidence that conditions reported by Wright et al. are not optimal for broad scope of substrates. This suggests that future research could focus on improving the synthesis process and expanding the scope of substrates.